2,4,5-Trimethylbenzamide

• CAS No.: 4380-67-0
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2,4,5-trimethylbenzamide
• InChI: InChI=1S/C10H13NO/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5H,1-3H3,(H2,11,12)
• InChI Key: AUZGGACNKLMLSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)C(=O)N)C

Description

2,4,5-Trimethylbenzamide is a benzamide derivative characterized by three methyl groups substituted at the 2-, 4-, and 5-positions of the benzene ring. The methyl substituents likely enhance lipophilicity and steric bulk compared to unsubstituted benzamides, influencing solubility and receptor interactions.

Biological Activity

2,4,5-Trimethylbenzamide (TMB), a derivative of trimethylbenzene, has garnered attention in the scientific community due to its diverse biological activities. This article explores its biological properties, including antifertility effects, potential antimicrobial activities, and implications in metabolic processes.

• Chemical Formula : C10H13NO
• Molecular Weight : 163.22 g/mol
• Structure : The compound features a benzene ring substituted with three methyl groups and an amide functional group.

1. Antifertility Effects

A study conducted by Qureshi et al. investigated the antifertility properties of TMB in houseflies (Musca domestica). The results indicated that TMB significantly inhibited reproduction:

Compound	Dose (mg/g food)	% Control of Reproduction
2,4,5-Trimethylbenzamide	50	85%
Other Compounds	Varies	70-79%

This study demonstrated that TMB could effectively reduce the number of viable eggs laid by treated flies, suggesting its potential as a chemosterilant for pest control .

2. Antimicrobial Properties

Research has also highlighted the antimicrobial potential of TMB. A study suggested that it exhibits activity against various bacterial strains, although specific data on its effectiveness compared to standard antibiotics were not detailed in the provided sources. Further investigations into its mechanism of action are warranted to elucidate its full potential in this area.

Metabolic Implications

TMB's role in metabolic processes has been explored through various cell line studies. For instance, compounds structurally related to TMB have been shown to influence adipogenesis and lipid metabolism. In particular, studies indicated that related compounds could downregulate fatty acid synthase (FASN) and adipocyte marker genes during differentiation of pre-adipocytes into adipocytes . This suggests that TMB may have implications for obesity management and metabolic syndrome.

Case Study: Cell Line Research

In a controlled experiment using the 3T3-L1 mouse pre-adipocyte cell line, treatment with sub-fractions of TMB-related compounds resulted in significant reductions in lipid accumulation:

Treatment Concentration (μg/ml)	Relative ORO Content Reduction (%)
0.1	65.5
1	31.1

These findings indicate that TMB and its derivatives may possess anti-adipogenic properties, which could be beneficial for therapeutic applications targeting obesity .

Comparison with Similar Compounds

Substituent Position and Type

The substitution pattern on the benzamide core significantly impacts physicochemical properties and bioactivity. Below is a comparative analysis:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features/Applications	References
2,4,5-Trimethylbenzamide	Methyl (2,4,5)	C₁₀H₁₃NO	163.22 g/mol	High lipophilicity; used in complex heterocycles (e.g., quinazolinones)
3,4,5-Trimethoxy-N-(2-methoxyphenyl)benzamide	Methoxy (3,4,5) + 2-methoxyphenylamide	C₁₇H₁₉NO₅	317.34 g/mol	Crystallized for structural studies; potential for hydrogen bonding due to methoxy groups
3,4,5-Trimethoxy-N-(4-methyl-2-benzothiazolyl)benzamide	Methoxy (3,4,5) + benzothiazole	C₁₈H₁₈N₂O₄S	358.41 g/mol	Heterocyclic amide; possible pesticidal or pharmacological activity
2,3,4,5-Tetrachlorobenzamide	Chloro (2,3,4,5)	C₇H₃Cl₄NO	278.91 g/mol	High halogen content; agrochemical intermediate (e.g., herbicide)
Trimethobenzamide	Methoxy (3,4,5) + dimethylaminoethoxy	C₂₁H₂₇N₃O₄	385.46 g/mol	Anti-emetic drug; enhanced water solubility from polar side chain

Electronic and Steric Effects

• Methyl vs. Methoxy Groups: Methyl groups (e.g., in 2,4,5-trimethylbenzamide) donate electron density via hyperconjugation, increasing ring electron density and lipophilicity. Methoxy groups (e.g., in 3,4,5-trimethoxy derivatives) are stronger electron donors, enhancing solubility in polar solvents and hydrogen-bonding capacity .
• Halogenation : Chlorine atoms (e.g., in tetrachlorobenzamide) introduce electron-withdrawing effects, reducing ring reactivity but increasing molecular weight and persistence in environmental matrices .